Cas no 334933-44-7 (METHYL 5-(TERT-BUTYLDIMETHYLSILYLOXYMETHYL-2,6-DIISOPROPYL-4-(4-FLUOROPHENYL)-PYRIDINE-3-CARBOXYLATE)

• Product Name: METHYL 5-(TERT-BUTYLDIMETHYLSILYLOXYMETHYL-2,6-DIISOPROPYL-4-(4-FLUOROPHENYL)-PYRIDINE-3-CARBOXYLATE
• CAS No: 334933-44-7
• MF: C₂₆H₃₈FNO₃Si
• MW: 459.66873216629
• CID: 852333
• PubChem ID: 45039773
• Update Time: 2025-10-28

METHYL 5-(TERT-BUTYLDIMETHYLSILYLOXYMETHYL-2,6-DIISOPROPYL-4-(4-FLUOROPHENYL)-PYRIDINE-3-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• METHYL 5-(TERT-BUTYLDIMETHYLSILYLOXYMETHYL-2,6-DIISOPROPYL-4-(4-FLUOROPHENYL)-PYRIDINE-3-CARBOXYLATE
• METHYL 5-(TERT-BUTYLDIMETHYLSILYLOXYMETHYL-2,6-DIISOPROPYL-4-(4-FLUOROPHENYL) -PYRIDINE-3-CARBOXYLATE,OFF-WHITE SOLID
• Methyl 5-(tert-Butyldimethylsilyloxymethyl-2,6-diisopropyl-4-(4-fluorophenyl) -pyridine-3-carboxylate
• methyl 5-[[tert-butyl(dimethyl)silyl]oxymethyl]-4-(4-fluorophenyl)-2,6-di(propan-2-yl)pyridine-3-carboxylate
• Methyl 5-(((tert-butyldimethylsilyl)oxy)methyl)-4-(4-fluorophenyl)-2,6-diisopropylnicotinate
• Methyl 5-({[tert-butyl(dimethyl)silyl]oxy}methyl)-4-(4-fluorophenyl)-2,6-di(propan-2-yl)pyridine-3-carboxylate
• 334933-44-7
• Methyl5-(Tert-Butyldimethylsilyloxymethyl-2,6-Diisopropyl-4-(4-Fluorophenyl)-Pyridine-3-Carboxylate
• Methyl 5-(tert-Butyldimethylsilyloxymethyl-2,6-diisopropyl-4-(4-fluorophenyl)
• DTXSID50662096
• -pyridine-3-carboxylate

• Inchi： 1S/C26H38FNO3Si/c1-16(2)23-20(15-31-32(9,10)26(5,6)7)21(18-11-13-19(27)14-12-18)22(25(29)30-8)24(28-23)17(3)4/h11-14,16-17H,15H2,1-10H3
• InChI Key： XLTRCCKIXXCAKM-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC1=C(C2C=CC(=CC=2)F)C(C(=O)OC)=C(C(C)C)N=C1C(C)C

Computed Properties

• Exact Mass: 459.26049877g/mol
• Monoisotopic Mass: 459.26049877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on METHYL 5-(TERT-BUTYLDIMETHYLSILYLOXYMETHYL-2,6-DIISOPROPYL-4-(4-FLUOROPHENYL)-PYRIDINE-3-CARBOXYLATE

METHYL 5-(TERT-BUTYLDIMETHYLSILYLOXYMETHYL)-2,6-DIISOPROPYL-4-(4-FLUOROPHENYL)-PYRIDINE-3-CARBOXYLATE: A Comprehensive Overview

The compound with CAS No. 334933-44-7, known as METHYL 5-(TERT-BUTYLDIMETHYLSILYLOXYMETHYL)-2,6-DIISOPROPYL-4-(4-FLUOROPHENYL)-PYRIDINE-3-CARBOXYLATE, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and agrochemicals. This compound is notable for its complex structure, which includes a pyridine ring substituted with various groups that contribute to its unique chemical properties. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly in the development of novel drugs targeting specific biological pathways.

The tert-butyldimethylsilyl (TBS) group attached to the pyridine ring plays a crucial role in protecting hydroxyl functionalities during synthetic processes. This protective group is widely used in organic synthesis due to its stability under various reaction conditions and ease of removal when desired. The presence of the fluorophenyl group further enhances the molecule's electronic properties, making it an attractive candidate for applications in fluorescence-based assays and imaging techniques.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound through multi-step reactions involving silylation and coupling techniques. Researchers have reported improved yields and selectivity by optimizing reaction conditions, such as temperature and solvent systems. These developments underscore the importance of this compound as a key intermediate in modern drug discovery pipelines.

In terms of biological activity, METHYL 5-(TERT-BUTYLDIMETHYLSILYLOXYMETHYL)-2,6-DIISOPROPYL-4-(4-FLUOROPHENYL)-PYRIDINE-3-CARBOXYLATE has shown promise in modulating enzyme activities relevant to metabolic disorders. Preclinical studies indicate that derivatives of this compound may possess anti-inflammatory and antioxidant properties, making them potential candidates for treating chronic diseases such as diabetes and neurodegenerative disorders.

The diisopropyl substituents on the pyridine ring contribute to the molecule's lipophilicity, enhancing its ability to cross cellular membranes. This characteristic is particularly advantageous in drug delivery systems where membrane permeability is critical for therapeutic efficacy. Furthermore, the methyl ester group at the carboxylate position facilitates solubility in organic solvents, simplifying purification and characterization processes during synthesis.

From an environmental perspective, the biodegradability and ecotoxicological profile of this compound are areas of active research. Initial assessments suggest that it exhibits moderate biodegradation rates under aerobic conditions, which aligns with regulatory requirements for sustainable chemical design. However, further studies are needed to fully understand its impact on aquatic ecosystems and soil microbiota.

In conclusion, METHYL 5-(TERT-BUTYLDIMETHYLSILYLOXYMETHYL)-2,6-DIISOPROPYL-4-(4-FLUOROPHENYL)-PYRIDINE-3-CARBOXYLATE represents a significant advancement in organic synthesis and materials science. Its versatile structure and tunable properties make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the development of innovative therapeutic agents and advanced materials.